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Compound of Interest

Compound Name: ZONYL(R) FSK
CAS No.: 80449-64-5
Cat. No.: B1167961
Get Quote
. J

Executive Summary

ZONYL® FSK is a legacy amphoteric fluorosurfactant (CAS 80449-64-5) historically utilized in
high-performance coatings and, more recently, adapted for biomicrofluidics and high-
throughput screening (HTS). Unlike hydrocarbon surfactants, its fluorinated tail provides
exceptional surface tension reduction (<20 dynes/cm) and lipophobicity, making it critical for
stabilizing oil-water interfaces in droplet-based microfluidics and preventing non-specific protein
adsorption in assay development.

This guide provides a definitive solubility profile in organic polar solvents, addressing the critical
gap in legacy technical data sheets (TDS) regarding non-agueous biopharmaceutical solvents.

Chemical Identity & Mechanism

To master the solubilization of ZONYL FSK, one must understand its amphoteric nature. It
contains a perfluoroalkyl tail (hydrophobic/lipophobic) and a betaine-like hydrophilic head

group.

e Chemical Classification: Amphoteric Fluorosurfactant.[1][2]
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e Functional Behavior:
o Acidic pH: Cationic behavior (protonated).
o Alkaline pH: Anionic behavior (deprotonated).
o Isoelectric Point: Zwitterionic (net neutral).

 Critical Micelle Concentration (CMC): ~0.01 - 0.1% (w/w), dependent on solvent ionic
strength.

Mechanism of Solubilization

In organic polar solvents, ZONYL FSK does not dissolve via simple solvation. Instead, it forms
reverse micelles or structured aggregates where the fluorinated tails cluster to avoid the
hydrogen-bonding network of the solvent, while the polar heads interact with the solvent dipole.
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Figure 1:Thermodynamic mechanism of ZONYL FSK solubilization in polar organic solvents via
reverse micelle formation.

Solubility Profile in Organic Polar Solvents
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The following data synthesizes empirical solubility limits and compatibility for drug development
formulations.

Solvent Compatibility Table
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Solvent Class Solvent

Solubility
Rating

Max Conc. Application
(Est.)[3] Relevance

Polar Protic Methanol

Excellent

Stock solution
> 10% (w/v) preparation; LC-

MS compatible.

Ethanol Good

~5-10% (W/v)

Biocompatible
formulations;

Surface coating.

Isopropanol Good

~5% (wW/v)

Common carrier
solvent in
commercial

forms.

Water Excellent

Miscible

Buffer
preparation;

Assay diluent.

Polar Aprotic DMSO

High

Compound
management;
HTS library

additive.

> 5% (W/v)

DMF High

> 5% (w/v)

Peptide
synthesis

workflows.

Acetonitrile Moderate

~1-2% (w/v)

HPLC mobile
phases (use with

caution).

Acetone Moderate

~1-2% (w/v)

Rapid
evaporation

coatings.

Non-Polar Hexane

Insoluble

<0.01% Incompatible.

Chloroform Poor

<0.1%

Incompatible

without
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fluorinated co-

solvents.

Critical Formulation Note: pH Sensitivity

Because ZONYL FSK is amphoteric, its solubility curve is pH-dependent.

e Risk: At the isoelectric point, solubility may decrease, leading to haze or precipitation in non-
agueous solvents with trace moisture.

o Correction: If haze appears in neutral organic solvents, acidify slightly (0.1% Acetic Acid) to
protonate the amine head group, driving cationic solubility.

Experimental Protocols
Protocol A: Preparation of 10% (w/v) Master Stock
Solution

Purpose: Create a stable, high-concentration stock for downstream dilution in assays. Solvent
Choice: Methanol (for analytical use) or DMSO (for biological assays).

Weighing: Weigh 1.0 g of ZONYL FSK (viscous liquid/paste) into a 20 mL scintillation vial.

o Note: The material is viscous.[1][2] Use a positive displacement pipette or weigh by
difference.

» Solvent Addition: Add 5.0 mL of the chosen solvent (Methanol or DMSO).
» Vortexing: Vortex at high speed for 60 seconds.
o Observation: The solution should turn from cloudy to clear.

e Sonication: Sonicate in a water bath at 25°C for 10 minutes to ensure micelle disruption and
uniform dispersion.

e Volume Adjustment: Transfer to a volumetric flask and make up to 10.0 mL.

o Storage: Store at 4°C. Shelf life: 6 months.
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Protocol B: Stability Testing (Self-Validating System)

Before using the stock in a critical assay (e.g., cell-based HTS), validate the solution state.
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Figure 2:Quality Control workflow to validate ZONYL FSK stock stability prior to assay

integration.

Applications in Drug Development

Why use a legacy fluorosurfactant in modern drug development?
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o Microfluidic Droplet Stabilization: In "Lab-on-a-Chip" systems, ZONYL FSK acts as a
surfactant for the continuous oil phase (fluorinated oil). It stabilizes aqueous droplets
containing drugs or cells, preventing coalescence.

o Concentration: 0.5% - 2.0% in Fluorinert™ or Novec™ oils.

e High-Throughput Screening (HTS): Small molecule drugs often stick to plastic tips and well
plates. ZONYL FSK (at 0.01%) reduces the surface tension of the assay buffer, minimizing
the "meniscus effect" and preventing hydrophobic drugs from adsorbing to the container
walls.

o Advantage:[4][5] Unlike Tween-20, fluorosurfactants do not interact with lipid bilayers of
cells, making them safer for membrane-sensitive cell assays.

o LC-MS Additive: Used in trace amounts to prevent analyte adsorption in the autosampler
needle.

o Warning: High concentrations can suppress ionization. Use <0.001%.
Safety & Environmental Considerations (PFAS)
Critical Warning: ZONYL FSK is a fluorinated compound (PFAS class).
« Handling: Wear nitrile gloves and safety glasses. Use in a fume hood if heating.
o Disposal: Do NOT dispose of down the drain. Collect as halogenated organic waste.

e Regulatory: Be aware of "Forever Chemical" regulations (EPA/EU REACH). Consider
transitioning to C6-chemistry alternatives (Chemours Capstone™) for long-term project
viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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